Cas no 51216-94-5 (Imidodicarbonic acid, dimethyl ester)

• Product Name: Imidodicarbonic acid, dimethyl ester
• CAS No: 51216-94-5
• MF: C₄H₇NO₄
• MW: 133.102681398392
• CID: 4012942
• PubChem ID: 11600677
• Update Time: 2025-04-22

Imidodicarbonic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic acid, dimethyl ester
• dimethyl imidodicarboxylate
• Dimethyl iminodicarbonate
• SCHEMBL862169
• iminodicarboxylic acid dimethyl ester
• 51216-94-5

• Inchi： 1S/C4H7NO4/c1-8-3(6)5-4(7)9-2/h1-2H3,(H,5,6,7)
• InChI Key： UYXGDZUDCPCVLN-UHFFFAOYSA-N
• SMILES： N(C(OC)=O)C(OC)=O

Computed Properties

• Exact Mass: 133.03750770Da
• Monoisotopic Mass: 133.03750770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.6Ų